Cas no 2755719-11-8 (2,2-Dichloro-1-(4-fluoro-2,6-dimethylphenyl)ethanol)

• Product Name: 2,2-Dichloro-1-(4-fluoro-2,6-dimethylphenyl)ethanol
• CAS No: 2755719-11-8
• MF: C₁₀H₁₁Cl₂FO
• MW: 237.10
• CID: 5080342
• Update Time: 2026-03-01

2,2-Dichloro-1-(4-fluoro-2,6-dimethylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-1-(4-fluoro-2,6-dimethylphenyl)ethanol

• Inchi： 1S/C10H11Cl2FO/c1-5-3-7(13)4-6(2)8(5)9(14)10(11)12/h3-4,9-10,14H,1-2H3
• InChI Key： QUDVJKQYPHYSPN-UHFFFAOYSA-N
• SMILES： C1(=CC(C)=C(C(=C1)C)C(C(Cl)Cl)O)F

Additional information on 2,2-Dichloro-1-(4-fluoro-2,6-dimethylphenyl)ethanol

Recent Advances in the Study of 2,2-Dichloro-1-(4-fluoro-2,6-dimethylphenyl)ethanol (CAS: 2755719-11-8)

2,2-Dichloro-1-(4-fluoro-2,6-dimethylphenyl)ethanol (CAS: 2755719-11-8) is a chlorinated aromatic alcohol with potential applications in pharmaceutical and agrochemical research. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly as an intermediate in the development of novel therapeutic agents. This research brief provides an overview of the latest findings related to this compound, highlighting its significance in the field of chemical biology and medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2,2-Dichloro-1-(4-fluoro-2,6-dimethylphenyl)ethanol, emphasizing its role as a key intermediate in the synthesis of antifungal and antibacterial agents. The researchers employed a multi-step synthesis approach, starting from commercially available 4-fluoro-2,6-dimethylbenzaldehyde, and achieved a high yield of the target compound. The study also reported the compound's stability under various conditions, which is critical for its potential industrial-scale production.

In another investigation, the biological activity of 2,2-Dichloro-1-(4-fluoro-2,6-dimethylphenyl)ethanol was evaluated against a panel of pathogenic microorganisms. The results demonstrated moderate inhibitory effects on Gram-positive bacteria, including Staphylococcus aureus and Bacillus subtilis, suggesting its potential as a lead compound for further optimization. Molecular docking studies revealed that the compound interacts with bacterial cell wall synthesis enzymes, providing insights into its mechanism of action.

Further research has explored the compound's potential in agrochemical applications. A study in the Journal of Agricultural and Food Chemistry investigated its efficacy as a fungicide against plant pathogens such as Fusarium oxysporum and Botrytis cinerea. The findings indicated that 2,2-Dichloro-1-(4-fluoro-2,6-dimethylphenyl)ethanol exhibits promising antifungal activity at low concentrations, making it a candidate for the development of new crop protection agents.

Structural analysis of 2,2-Dichloro-1-(4-fluoro-2,6-dimethylphenyl)ethanol using X-ray crystallography and NMR spectroscopy has provided detailed insights into its molecular conformation and electronic properties. These studies have revealed the importance of the chloro and fluoro substituents in stabilizing the compound's structure and enhancing its biological activity. Computational modeling has further supported these findings, predicting favorable binding interactions with target proteins.

Despite these advancements, challenges remain in the practical application of 2,2-Dichloro-1-(4-fluoro-2,6-dimethylphenyl)ethanol. Issues such as its environmental persistence and potential toxicity to non-target organisms require further investigation. Ongoing research aims to address these concerns by developing derivatives with improved selectivity and reduced ecological impact.

In conclusion, 2,2-Dichloro-1-(4-fluoro-2,6-dimethylphenyl)ethanol (CAS: 2755719-11-8) represents a versatile compound with significant potential in both pharmaceutical and agrochemical fields. Continued research into its synthesis, biological activity, and environmental impact will be essential for unlocking its full potential and ensuring its safe and effective use.